Cas no 1798542-13-8 (N-[(2,5-dimethylphenyl)methyl]-1H-1,2,3-triazole-5-carboxamide)

• Product Name: N-[(2,5-dimethylphenyl)methyl]-1H-1,2,3-triazole-5-carboxamide
• CAS No: 1798542-13-8
• MF: C₁₂H₁₄N₄O
• MW: 230.265761852264
• CID: 5407438
• Update Time: 2025-05-20

N-[(2,5-dimethylphenyl)methyl]-1H-1,2,3-triazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(2,5-dimethylphenyl)methyl]-2H-triazole-4-carboxamide
• N-[(2,5-dimethylphenyl)methyl]-1H-1,2,3-triazole-5-carboxamide

• Inchi： 1S/C12H14N4O/c1-8-3-4-9(2)10(5-8)6-13-12(17)11-7-14-16-15-11/h3-5,7H,6H2,1-2H3,(H,13,17)(H,14,15,16)
• InChI Key： WGPBVOUKOVAWPZ-UHFFFAOYSA-N
• SMILES： N1=CC(C(NCC2=CC(C)=CC=C2C)=O)=NN1

Additional information on N-[(2,5-dimethylphenyl)methyl]-1H-1,2,3-triazole-5-carboxamide

Professional Introduction to N-[(2,5-dimethylphenyl)methyl]-1H-1,2,3-triazole-5-carboxamide (CAS No. 1798542-13-8)

N-[(2,5-dimethylphenyl)methyl]-1H-1,2,3-triazole-5-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 1798542-13-8, represents a class of molecules that exhibit promising biological activities. The structure of this compound incorporates a triazole moiety linked to a carboxamide group, both of which are known for their versatility in drug design and development.

The molecular framework of N-[(2,5-dimethylphenyl)methyl]-1H-1,2,3-triazole-5-carboxamide is characterized by a benzene ring substituted with two methyl groups at the 2 and 5 positions. This aromatic system not only contributes to the steric and electronic properties of the molecule but also enhances its solubility and bioavailability. The presence of the triazole ring at the 5-position of the benzene ring introduces a heterocyclic component that is widely recognized for its role in medicinal chemistry.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their diverse pharmacological profiles. The triazole core is particularly noteworthy for its ability to interact with biological targets in multiple ways. For instance, it can act as a scaffold for inhibiting enzymes or binding to receptors with high specificity. This has led to the exploration of triazole derivatives as potential therapeutic agents in various diseases.

The carboxamide functional group at the other end of the molecule further extends its pharmacological potential. Carboxamides are known for their ability to form hydrogen bonds with biological targets, which can enhance binding affinity and selectivity. This feature makes N-[(2,5-dimethylphenyl)methyl]-1H-1,2,3-triazole-5-carboxamide a valuable candidate for drug discovery efforts aimed at developing novel treatments.

Recent studies have highlighted the importance of optimizing the substitution patterns on aromatic rings to improve pharmacokinetic properties. The dimethyl substitution on the benzene ring in this compound not only influences its electronic distribution but also affects its metabolic stability and interaction with cytochrome P450 enzymes. These factors are critical in determining the compound's overall efficacy and safety profile.

The synthesis of N-[(2,5-dimethylphenyl)methyl]-1H-1,2,3-triazole-5-carboxamide involves multi-step organic reactions that require careful control of reaction conditions. The introduction of the triazole ring typically involves cycloaddition reactions between azides and alkynes, while the formation of the carboxamide group often relies on amide coupling reactions. These synthetic strategies have been refined over time to achieve high yields and purity levels necessary for pharmaceutical applications.

In the context of drug development, computational methods play an increasingly important role in predicting the biological activity of new compounds. Molecular modeling techniques can be used to simulate how N-[(2,5-dimethylphenyl)methyl]-1H-1,2,3-triazole-5-carboxamide interacts with target proteins or enzymes. These simulations can provide insights into binding affinities, metabolic pathways, and potential side effects before costly experimental trials are conducted.

The potential applications of this compound span across multiple therapeutic areas. For example, it may serve as a lead compound for developing drugs targeting inflammatory diseases or neurological disorders. The structural features that make it attractive for these applications include its ability to modulate enzyme activity and interact with specific binding sites on biological targets.

Ongoing research is exploring novel derivatives of this compound that may enhance its therapeutic potential further. By modifying various functional groups or substituents, scientists aim to create analogs with improved pharmacological properties such as better bioavailability or reduced toxicity. Such modifications can be guided by data from high-throughput screening assays that identify promising candidates based on their biological activity.

The role of computational chemistry in accelerating drug discovery cannot be overstated. Advanced algorithms and machine learning models are being employed to predict how different structural modifications will affect a compound's behavior within biological systems. This approach allows researchers to prioritize synthetic routes more effectively while minimizing trial-and-error experimentation.

In conclusion,N-[(2,5-dimethylphenyl)methyl]-1H-1,2,3-triazole-5-carboxamide (CAS No. 1798542-13-8) represents an intriguing molecule with significant pharmaceutical potential due to its unique structural features and known biological activities associated with triazole-containing compounds. Its synthesis presents challenges that require expertise in organic chemistry but also offer opportunities for innovation through structural optimization efforts aimed at improving therapeutic outcomes.